![molecular formula C21H32ClN3O4 B6117580 ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate](/img/structure/B6117580.png)
ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate
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Overview
Description
Ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate, also known as CTDP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.
Mechanism of Action
Ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate acts as a selective ligand for dopamine D3 receptors. It binds to the receptor with high affinity and selectivity, leading to the activation of downstream signaling pathways. This compound has been shown to modulate the activity of dopamine receptors in a dose-dependent manner, with higher doses leading to a greater activation of the receptor.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex, striatum, and nucleus accumbens. This compound has also been shown to increase the expression of dopamine D3 receptors in the prefrontal cortex and striatum. Additionally, this compound has been shown to enhance the activity of GABAergic interneurons in the prefrontal cortex.
Advantages and Limitations for Lab Experiments
Ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate has several advantages for lab experiments. It is a highly selective ligand for dopamine D3 receptors, which allows for the specific targeting of these receptors in the brain. This compound has also been shown to have a long half-life, which allows for extended periods of receptor occupancy. However, this compound has some limitations for lab experiments as well. It has a low solubility in water, which can make it difficult to work with in certain experimental conditions. Additionally, this compound has been shown to have some off-target effects at higher doses, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate. One potential direction is the development of this compound analogs with improved solubility and selectivity for dopamine D3 receptors. Another potential direction is the investigation of the role of this compound in neuropsychiatric disorders, such as addiction and schizophrenia. Additionally, the use of this compound as a tool for studying the structure and function of dopamine receptors could lead to new insights into the mechanisms of these receptors in the brain.
Synthesis Methods
The synthesis of ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate involves the reaction of 5-chloro-2,3-dimethoxybenzyl chloride with piperidine in the presence of a base to obtain the intermediate compound, 1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidine. This intermediate is then coupled with ethyl 4-(2-oxopiperazin-1-yl)butanoate in the presence of a coupling agent to obtain the final product, this compound.
Scientific Research Applications
Ethyl 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]-1-piperazinecarboxylate has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to have potential as a tool for studying the role of dopamine receptors in the brain. This compound has been used as a ligand for dopamine D3 receptors, which are implicated in several neuropsychiatric disorders, including addiction and schizophrenia. This compound has also been used as a probe for studying the structure and function of dopamine receptors.
Properties
IUPAC Name |
ethyl 4-[1-[(5-chloro-2,3-dimethoxyphenyl)methyl]piperidin-3-yl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32ClN3O4/c1-4-29-21(26)25-10-8-24(9-11-25)18-6-5-7-23(15-18)14-16-12-17(22)13-19(27-2)20(16)28-3/h12-13,18H,4-11,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWPBUODAZWTUDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C2CCCN(C2)CC3=C(C(=CC(=C3)Cl)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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